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An In-depth Technical Guide to the Industrial Applications of 1,2-Propanediol, 2-acetate

Authored by a Senior Application Scientist
Introduction: Unveiling the Versatility of 1,2-
Propanediol, 2-acetate

1,2-Propanediol, 2-acetate (CAS No. 6214-01-3), also known as 2-Acetoxy-1-propanol or
acetic acid, 2-hydroxy-1-methylethyl ester, is a bifunctional organic compound possessing both
a hydroxyl and an acetate group.[1][2] This structural feature imparts unique chemical
properties, positioning it as a highly versatile and valuable solvent and chemical intermediate in
numerous industrial applications.[1] As a colorless, hygroscopic liquid, it is recognized for its
role in formulations for coatings, inks, adhesives, and cleaning agents.[1] This guide provides a
comprehensive technical overview of its core industrial applications, synthesis, and handling,
tailored for researchers, scientists, and professionals in drug development and chemical
manufacturing.

Physicochemical Properties: A Foundation for
Diverse Applications

The utility of 1,2-Propanediol, 2-acetate in various industrial processes is largely dictated by
its distinct physical and chemical properties. A summary of these key characteristics is
presented below.
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Property Value Source
Molecular Formula CsH1003 [21[3114]
Molecular Weight 118.13 g/mol [2][4]
CAS Number 6214-01-3 [2][4]
Appearance Colorless liquid [5]
Boiling Point 191°C at 760 mmHg [6]
Flash Point 77.5°C [6]
Density 1.05 g/cm3 [6]
Soluble in organic solvents like
Solubility acetone and methanol, [1][5]

miscible with water.

Vapor Pressure

0.1 £ 0.8 mmHg at 25°C
(Predicted)

[6]

Synthesis of 1,2-Propanediol, 2-acetate: A Look into

its Formation

The industrial production of 1,2-Propanediol, 2-acetate is primarily achieved through the
esterification of 1,2-propanediol. The most common synthesis routes involve the acid-catalyzed
reaction of 1,2-propanediol with acetic acid or through acetylation using acetic anhydride.[7]
The direct esterification with acetic acid is a reversible reaction where the removal of water, a
byproduct, is crucial to drive the equilibrium towards the formation of the desired product.[8]
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1,2-Propanediol

1,2-Propanediol, 2-acetate

Esterification

Acid Catalyst
(e.g., H2S0a4)
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Preparation

Charge Acrylic Resin

Add 1,2-Propanediol, 2-acetate

Mix until Resin Dissolves

Incorporate Flow Agent

Final Homogenization

Quality|Control

Viscosity Test

Clarity Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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